Cas no 50388-21-1 (5-Chloro-5,6,7,8-tetrahydroisoquinoline)

• Product Name: 5-Chloro-5,6,7,8-tetrahydroisoquinoline
• CAS No: 50388-21-1
• MF: C₉H₁₀ClN
• MW: 167.635401248932
• CID: 4822286
• Update Time: 2025-04-23

5-Chloro-5,6,7,8-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-5,6,7,8-tetrahydroisoquinoline

• Inchi： 1S/C9H10ClN/c10-9-3-1-2-7-6-11-5-4-8(7)9/h4-6,9H,1-3H2
• InChI Key： MKKSBYCWYRRKAR-UHFFFAOYSA-N
• SMILES： ClC1C2C=CN=CC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• XLogP3: 2
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-5,6,7,8-tetrahydroisoquinoline

5-Chloro-5,6,7,8-tetrahydroisoquinoline (CAS No. 50388-21-1): A Versatile Heterocyclic Compound in Modern Chemistry

5-Chloro-5,6,7,8-tetrahydroisoquinoline (CAS 50388-21-1) is a chlorinated tetrahydroisoquinoline derivative that has gained significant attention in pharmaceutical and organic chemistry research. This heterocyclic compound features a unique molecular structure combining a benzene ring with a piperidine moiety, making it an important scaffold for drug discovery and material science applications.

The compound's molecular formula C₉H₁₀ClN gives it distinct physicochemical properties, including moderate polarity and good solubility in common organic solvents. Researchers particularly value its 5-chloro substitution pattern, which enhances both reactivity and biological activity in many applications. Recent studies highlight its potential as a building block for more complex molecular architectures.

In pharmaceutical research, 5-chloro-5,6,7,8-tetrahydroisoquinoline derivatives have shown promise in addressing current healthcare challenges. The COVID-19 pandemic has accelerated interest in small molecule therapeutics, and this compound's framework appears in several investigational drugs targeting viral proteases and other disease-related enzymes. Its structural similarity to natural alkaloids makes it particularly interesting for central nervous system drug development.

The compound's synthetic versatility answers many organic chemistry questions commonly searched in academic databases. Chemists frequently explore how its chloro substituent participates in various reactions, including nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed transformations. These properties make it valuable for creating molecular libraries in drug discovery programs.

Material scientists have investigated 50388-21-1 for advanced applications in organic electronics. The growing demand for sustainable materials has led to exploration of its potential in organic light-emitting diodes (OLEDs) and conductive polymers. Its electron-rich aromatic system combined with the nitrogen heteroatom creates interesting electronic properties that could benefit next-generation energy storage solutions.

Environmental considerations surrounding chlorinated compounds have prompted thorough studies of this chemical's ecological profile. Modern green chemistry approaches have developed more sustainable synthetic routes to 5-chloro-tetrahydroisoquinoline derivatives, addressing concerns about waste generation and energy consumption. These advancements align with current ESG (Environmental, Social, and Governance) trends in the chemical industry.

The global market for fine chemicals like 5-chloro-5,6,7,8-tetrahydroisoquinoline continues to expand, driven by pharmaceutical R&D and specialty material demands. Analytical techniques such as HPLC and LC-MS have become essential for quality control, reflecting another common search topic among researchers working with this compound. Proper characterization ensures batch-to-batch consistency crucial for reproducible research.

Recent patent literature reveals growing interest in 50388-21-1 applications, particularly in combination with emerging technologies like AI-assisted drug discovery. The compound's modular structure makes it ideal for machine learning algorithms predicting biological activity. This intersection of chemistry and digital technology represents one of the most exciting current developments in the field.

Safety considerations for handling 5-chloro-tetrahydroisoquinoline follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and eye protection is recommended. Storage typically involves protection from light and moisture to maintain stability, a practical consideration frequently searched by laboratory technicians.

The future of 5-chloro-5,6,7,8-tetrahydroisoquinoline research appears bright, with potential applications expanding into agrochemicals and flavor/fragrance chemistry. Its structural features continue to inspire novel synthetic methodologies, particularly in asymmetric catalysis and C-H activation chemistry. As synthetic tools advance, so too will the compound's utility across multiple scientific disciplines.

Academic and industrial laboratories seeking high-purity 50388-21-1 should consult reputable suppliers who provide comprehensive analytical data. The compound's growing importance has led to improved commercial availability, though custom synthesis remains an option for specific derivatization needs. Quality specifications typically include ≥95% purity by HPLC, with moisture content and residual solvents carefully controlled.

In conclusion, 5-Chloro-5,6,7,8-tetrahydroisoquinoline represents a fascinating case study in how small molecule chemistry continues to drive innovation across multiple sectors. From its fundamental chemical properties to cutting-edge applications, this compound exemplifies the ongoing importance of heterocyclic chemistry in solving modern scientific challenges. Its versatility ensures it will remain a valuable tool for researchers worldwide.